Cas no 941944-89-4 (N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylnaphthalene-1-carboxamide)

• Product Name: N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylnaphthalene-1-carboxamide
• CAS No: 941944-89-4
• MF: C₂₄H₂₁NO₄S₂
• MW: 451.557843923569
• CID: 5513014
• Update Time: 2025-06-09

N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylnaphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-methoxyphenyl)sulfonyl-2-thiophen-2-ylethyl]naphthalene-1-carboxamide
• N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylnaphthalene-1-carboxamide

• Inchi： 1S/C24H21NO4S2/c1-29-18-11-13-19(14-12-18)31(27,28)23(22-10-5-15-30-22)16-25-24(26)21-9-4-7-17-6-2-3-8-20(17)21/h2-15,23H,16H2,1H3,(H,25,26)
• InChI Key： WBCLGIOTBKDZGQ-UHFFFAOYSA-N
• SMILES： C1(C(NCC(S(C2=CC=C(OC)C=C2)(=O)=O)C2SC=CC=2)=O)=C2C(C=CC=C2)=CC=C1

Additional information on N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylnaphthalene-1-carboxamide

Introduction to N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylnaphthalene-1-carboxamide (CAS No. 941944-89-4)

N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylnaphthalene-1-carboxamide, identified by its CAS number 941944-89-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of multiple functional groups, including a naphthalene core, a sulfonyl group, and a thiophene moiety, which collectively contribute to its unique chemical and biological properties.

The structural composition of N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylnaphthalene-1-carboxamide makes it a promising candidate for further investigation in drug discovery and development. The naphthalene ring, known for its stability and aromaticity, serves as a scaffold that can be modified to enhance binding affinity to biological targets. Additionally, the sulfonyl group (-SO₂NH₂) introduces a polar region that can interact with hydrophilic residues in proteins, while the thiophene ring adds another layer of complexity by potentially influencing the compound's electronic properties and metabolic stability.

In recent years, there has been a growing interest in the development of molecules that incorporate heterocyclic structures, such as thiophene derivatives, due to their demonstrated efficacy in modulating biological pathways. Thiophenes have been widely studied for their role in various pharmacological applications, including antiviral, anti-inflammatory, and anticancer therapies. The presence of a thiophen-2-yl group in N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylnaphthalene-1-carboxamide suggests that this compound may exhibit similar biological activities, making it a valuable asset in the search for novel therapeutic agents.

The methoxy group (-OCH₃) attached to the benzenesulfonyl moiety further enhances the compound's potential pharmacological profile. Methoxy-substituted aromatic compounds are often found in biologically active molecules due to their ability to influence receptor binding and metabolic pathways. The combination of these functional groups in N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylnaphthalene-1-carboxamide positions it as a versatile building block for designing next-generation drugs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylnaphthalene-1-carboxamide with biological targets. These computational studies have shown that the compound can effectively engage with various protein receptors, suggesting its potential as an inhibitor or modulator of key biological processes. For instance, preliminary simulations indicate that the sulfonyl group may interact with acidic residues in enzyme active sites, while the thiophene ring could form hydrophobic interactions with aromatic pockets in target proteins.

The synthesis of N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylnaphthalene-1-carboxamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functionalization of the naphthalene core, introduction of the sulfonyl and thiophenyl groups, and subsequent carboxylation at the terminal position. Each step requires precise control over reaction conditions to ensure high yield and purity. The successful synthesis of this complex molecule underscores the growing capabilities of modern synthetic methodologies and highlights the importance of innovative approaches in drug development.

In conclusion, N-2-(4-methoxybenzenesulfonyl)-2-(thiophen-2-yl)ethylnaphthalene-1-carboxamide (CAS No. 941944-89-4) is a structurally intricate compound with promising applications in pharmaceutical research. Its unique combination of functional groups makes it a valuable candidate for further exploration in drug discovery. As computational techniques continue to advance, researchers will be able to more effectively harness the potential of such molecules to develop novel therapeutic interventions.